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Compound of Interest

Compound Name: N-benzyl-2-hydroxypropanamide
CAS No.: 6295-31-4
Cat. No.: B3055068
Get Quote
. J

Executive Summary: Immediate Directives

Do NOT:

¢ Do NOT dispose of this compound down the sink or sanitary sewer. (Aquatic Toxicity Risk).
» Do NOT mix with strong oxidizing agents (e.g., Nitric Acid, Perchlorates) in waste streams.
* Do NOT dispose of in regular trash (Municipal Solid Waste).

DO:

¢ Segregate as "Organic Hazardous Waste."

» Label clearly with the full chemical name and hazard warnings (Irritant).

 Incinerate via a licensed Treatment, Storage, and Disposal Facility (TSDF).

Chemical Profile & Hazard Identification
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To manage disposal effectively, we must first understand the physicochemical properties that

dictate the waste stream. N-benzyl-2-hydroxypropanamide (N-benzyl-lactamide) is a

secondary amide often used as a pharmaceutical intermediate.[1][2]

Property

Data

Operational Implication

Chemical Name

N-benzyl-2-

hydroxypropanamide

Use full name on all waste

tags.

CAS Number

6295-31-4

Primary identifier for waste
manifests.[1][2]

Molecular Formula

C10H13NO2

Nitrogen content requires

incineration controls (NOx).[2]

Physical State

Solid (typically white/off-white

powder)

Requires solid waste stream

unless dissolved.[1][2]

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H411 (Aquatic Chronic)

Must be treated as hazardous

waste.[2]

Reactivity

Stable amide bond;
incompatible with strong

oxidizers.[2]

Segregate from Oxidizing
Acids.[2]

Regulatory Framework (RCRA Compliance)

In the United States, the Resource Conservation and Recovery Act (RCRA) governs hazardous

waste.[3]

o Listed Waste Status: N-benzyl-2-hydroxypropanamide is NOT a P-listed (acutely toxic) or

U-listed (toxic) waste by specific name [1].[1][2]

o Characteristic Waste Status: It generally does not exhibit Ignitability (D001), Corrosivity
(D002), or Reactivity (D003) in its pure solid form.

o The "Prudent Practice" Rule: Despite not being federally listed, the compound's aquatic

toxicity (H411) and bioactive nature as a drug intermediate mandate its classification as Non-
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Regulated Chemical Waste (if non-hazardous by RCRA definition) or Hazardous Waste
(state-dependent).[1]

o Expert Recommendation: Treat as Hazardous Chemical Waste destined for High-
Temperature Incineration.[1] This eliminates liability associated with groundwater
contamination [2].

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance

Applicable for expired shelf-life reagents or solid reaction byproducts.[1][2]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container.

o Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[4]
o Labeling: Apply a hazardous waste label.

o Constituents: "N-benzyl-2-hydroxypropanamide, 95%-+"

o Hazard Checkbox: Check "Toxic" and "Irritant."[4]

o Storage: Place in the "Solid Organic Waste" satellite accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquids)

Applicable for mother liquors or flash chromatography fractions containing the compound.

» Solvent Identification: Determine the primary solvent (e.g., Dichloromethane vs. Ethyl
Acetate).

e Segregation:
o If Halogenated (DCM, Chloroform): Dispose in "Halogenated Organic Waste" carboy.

o If Non-Halogenated (Methanol, Ethyl Acetate): Dispose in "Non-Halogenated Organic
Waste" carboy.
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e pH Check: Ensure the solution is neutral (pH 6-8). If the reaction used strong acids/bases,
neutralize before adding to the solvent waste carboy to prevent exothermic reactions in the
drum [3].

o Documentation: Record the estimated concentration of N-benzyl-2-hydroxypropanamide
on the waste log.

Scenario C: Contaminated Debris

Applicable for gloves, weigh boats, and paper towels.[2]
e Trace vs. Bulk:

o Trace Contamination: If gloves/towels are merely stained, they may often be disposed of
in "Lab Trash" (verify with local EHS).

o Gross Contamination: If the debris is soaked or caked with the substance, place it in a
clear heavy-duty plastic bag, seal it, and tag it as "Hazardous Solid Debris" [4].[2]

Disposal Decision Logic (Workflow)

The following diagram illustrates the decision-making process for segregating this specific
waste stream.
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Waste Generation:
N-benzyl-2-hydroxypropanamide

Physical State?

Powder/Crystals \ Dissolved

Solid (Pure/Debris) Liquid (Solution)
Is it Debris or Chemical? Solvent Type?

Halogenated
(e.g., DCM)

Non-Halogenated

Pure Chemical Gloves/Paper (.., MeOH)

Bin: Solid Organic Waste Bin: Hazardous Debris
(Incineration) (or Trash if Trace)

Carboy: Halogenated Waste Carboy: Non-Halogenated Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating N-benzyl-2-hydroxypropanamide waste streams
based on physical state and solvent composition.

Emergency Spill Response
In the event of a spill during the disposal process, adhere to the S.W.I.M. protocol:

o Stop the spill: If safe, right the tipped container.

o Warn others: Alert nearby lab personnel.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3055068/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-n-benzyl-2-hydroxypropanamide
https://www.benchchem.com/product/b3055068/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-n-benzyl-2-hydroxypropanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

* Isolate the area: Close the fume hood sash or mark the floor area.

e Minimize exposure: Don appropriate PPE.

Specific Spill Cleanup Steps:

o PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.

o Solid Spill: Do not dry sweep (creates dust). Use a wet paper towel or a HEPA vacuum to
collect the powder. Place waste in a bag labeled "Spill Debris" [5].

 Liquid Spill: Absorb with vermiculite or a commercial spill pad. Do not use combustible
materials (like sawdust) if the solvent is flammable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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